Cas no 1804915-06-7 (Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate)

• Product Name: Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate
• CAS No: 1804915-06-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4952138
• Update Time: 2025-05-19

Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-9(5-12)3-8(11(14)15-2)4-10(7)6-13/h3-4,13H,6H2,1-2H3
• InChI Key： VWNQIWUNXNJWKE-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)OC)C=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate

Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate (CAS No. 1804915-06-7): A Comprehensive Overview

Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate, identified by its CAS number 1804915-06-7, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both cyano and hydroxymethyl functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The molecular structure of Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate consists of a benzoic acid core substituted with a methyl group at the 4-position, a cyano group at the 3-position, and a hydroxymethyl group at the 5-position. This arrangement imparts distinct chemical reactivity, making it a valuable building block for organic synthesis. The compound's solubility characteristics and stability under various conditions further enhance its utility in laboratory settings.

In recent years, there has been growing interest in exploring the pharmacological properties of Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate. Researchers have been investigating its potential role in the development of novel therapeutic agents. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating inflammatory diseases and neurological disorders. The hydroxymethyl group, in particular, has been identified as a key moiety that can interact with biological targets, thereby modulating cellular processes.

One of the most compelling aspects of Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate is its versatility as a synthetic intermediate. Chemists have leveraged its structural features to develop new synthetic pathways for complex molecules. For example, the cyano group can be easily converted into other functional groups such as carboxylic acids or amides, while the hydroxymethyl group can undergo etherification or esterification reactions. These transformations have opened up numerous possibilities for creating structurally diverse derivatives with tailored biological activities.

The compound's stability under various conditions makes it an attractive candidate for industrial applications as well. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring consistent quality for research purposes. Additionally, its compatibility with a wide range of solvents allows for flexible experimental designs in synthetic chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate's properties. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers design more effective derivatives. These computational approaches have complemented experimental work by predicting potential binding modes and affinities, thereby accelerating the drug discovery process.

The synthesis of Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. Starting from commercially available precursors, researchers can employ various methodologies to introduce the cyano and hydroxymethyl groups at specific positions on the benzene ring. The methyl group at the 4-position serves as a protective group during these reactions, ensuring regioselectivity and minimizing unwanted side products.

In conclusion, Methyl 3-cyano-5-hydroxymethyl-4-methylbenzoate (CAS No. 1804915-06-7) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features and reactivity make it a valuable intermediate for developing novel bioactive agents. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow further.